Cas no 2143554-22-5 (5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 2143554-22-5
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 5058445
• Update Time: 2025-05-25

5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine
• ClC1=NC=2N(C=C1)N=CC=2C

• Inchi： 1S/C7H6ClN3/c1-5-4-9-11-3-2-6(8)10-7(5)11/h2-4H,1H3
• InChI Key： GUQLSEAQAKGQJL-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=C(C)C=N2)N=1

Computed Properties

• Exact Mass: 167.0250249 g/mol
• Monoisotopic Mass: 167.0250249 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.59
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2

Additional information on 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine

Introduction to 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine (CAS No. 2143554-22-5)

5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine, identified by the Chemical Abstracts Service registry number CAS No. 2143554-22-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its pharmacological properties, particularly in the development of kinase inhibitors and other therapeutic agents.

The structural motif of 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine consists of a fused bicyclic system containing a pyrazole ring linked to a pyrimidine ring. The presence of a chlorine substituent at the 5-position and a methyl group at the 3-position introduces functional handles that can be further modified to enhance binding affinity and selectivity towards target enzymes or receptors. This structural design makes it an attractive candidate for drug discovery programs targeting various diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate the activity of protein kinases, which are critical enzymes involved in cell signaling pathways. 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine has been investigated as a lead compound in this context due to its ability to interact with ATP-binding pockets of kinases. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings have opened up new avenues for the development of novel therapeutic strategies against chronic inflammatory diseases and certain types of cancer.

One of the most compelling aspects of 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine is its synthetic accessibility. The compound can be readily synthesized through multi-step organic reactions, starting from commercially available precursors. The chlorine atom at the 5-position provides a reactive site for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse substituents that can fine-tune the pharmacological properties of the molecule. Similarly, the methyl group at the 3-position can be modified through various chemical transformations, such as alkylation or acylation, to enhance solubility or metabolic stability.

The biological activity of 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine has been extensively studied in vitro and in vivo. Initial pharmacokinetic studies have shown that this compound exhibits reasonable oral bioavailability and metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, preclinical toxicity studies have indicated that 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine is well-tolerated at therapeutic doses, suggesting its potential for safe clinical translation.

Recent advances in computational chemistry and structure-based drug design have further enhanced the understanding of how 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine interacts with biological targets. Molecular docking simulations have revealed that this compound binds tightly to the ATP-binding pockets of kinases with high affinity. The chlorine atom and methyl group play crucial roles in stabilizing these interactions through hydrogen bonding and hydrophobic interactions. These insights have guided the design of novel derivatives with improved binding affinity and selectivity.

The pharmaceutical industry has taken note of the potential of 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine as a lead compound for drug development. Several companies have initiated programs to synthesize and evaluate derivatives of this molecule in preclinical models. Early results from these programs are promising, with some derivatives showing potent anti-inflammatory and antitumor activities in animal models. These findings underscore the importance of 5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine as a key intermediate in medicinal chemistry.

The versatility of CAS No. 2143554-22-5 extends beyond its applications in kinase inhibition. Researchers have also explored its potential as an intermediate in the synthesis of other bioactive molecules. For instance, it can be used to construct more complex scaffolds by introducing additional rings or functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow chemists to generate libraries of compounds with diverse chemical properties for high-throughput screening.

The future prospects for CAS No. 2143554-22-5 are bright, with ongoing research aimed at expanding its applications in drug discovery and development. New synthetic methodologies are being developed to improve the efficiency and scalability of its production. Additionally, novel analytical techniques are being employed to better understand its behavior in biological systems and to optimize its pharmacological properties.

In conclusion,CAS No. 2143554-22-5, commonly known as _5-Chloro-3-methylpyrazolo[1,5-a]pyrimidine_, is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent starting point for designing kinase inhibitors and other therapeutic agents targeting various diseases. With continued advancements in synthetic chemistry and computational biology,_CAS No._ _21435_ _554_ _-_ _22_ _-_ _5_ _has_ _the_ _potential_ _to_ _contribute_ _to_ _the_ _development_ _of_ _novel_ _drugs_ _that_ _improve_ _human_ _health._